Dihexylamine (CAS 143-16-8): A Comprehensive Technical Guide
Dihexylamine (CAS 143-16-8): A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the physical and chemical properties of dihexylamine (CAS 143-16-8). The information is curated for professionals in research, scientific, and drug development fields, with a focus on delivering precise data and procedural insights.
Executive Summary
Dihexylamine is a secondary amine with the chemical formula C₁₂H₂₇N.[1][2] It is a colorless to pale yellow liquid characterized by a distinct amine-like odor.[1][2] This compound serves as a versatile intermediate in the synthesis of various organic molecules, including surfactants and corrosion inhibitors.[1][2][3] Its utility in diverse chemical applications stems from its basic nature and the presence of two hexyl chains, which impart specific solubility and reactivity characteristics. This guide summarizes its key physical and chemical properties, outlines experimental protocols for their determination, and presents logical workflows relevant to its application in a research and development setting.
Physical Properties
The physical characteristics of dihexylamine are critical for its handling, storage, and application in various experimental and industrial settings. These properties are summarized in the tables below.
General and Spectroscopic Properties
| Property | Value | Source(s) |
| Molecular Formula | C₁₂H₂₇N | [1][2] |
| Molecular Weight | 185.35 g/mol | [4][5] |
| Appearance | Colorless to pale yellow liquid | [1][2] |
| Odor | Amine-like | [1][2] |
| Refractive Index (n20/D) | 1.432 | [4][5][6] |
| pKa | 11.0 (+1) at 25°C | [7][8] |
Thermal and Density Properties
| Property | Value | Source(s) |
| Melting Point | 3 °C | [7][8] |
| Boiling Point | 192-195 °C (at 760 mmHg) | [4][5][6][7][8] |
| Density | 0.795 g/mL at 25 °C | [4][5][6][7][8] |
| Flash Point | 95 °C (203 °F) - closed cup | [4][6] |
| Vapor Density | 6.4 (vs air) | [4][5][6] |
| Vapor Pressure | 0.05 hPa at 20 °C | [7][9] |
Solubility Profile
| Solvent | Solubility | Source(s) |
| Water | 0.3 g/L at 25 °C (Limited solubility) | [1][7][10] |
| Organic Solvents | Soluble | [1][2][11] |
Chemical Properties and Reactivity
Dihexylamine exhibits chemical properties characteristic of a secondary amine. Its basicity is a key feature, allowing it to act as a nucleophile in various chemical transformations.[1][2]
Reactivity Profile :
-
Basicity : As a base, dihexylamine readily reacts with acids in exothermic reactions to form salts.[3][12]
-
Nucleophilicity : The lone pair of electrons on the nitrogen atom makes it a potent nucleophile, enabling it to participate in alkylation and acylation reactions.
-
Incompatibilities : Dihexylamine is incompatible with strong oxidizing agents, isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[3][12]
-
Air Sensitivity : It may be sensitive to prolonged exposure to air.[3][12]
-
Hazardous Decomposition : When heated to decomposition, it can emit toxic fumes of nitrogen oxides (NOx).[7]
Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of the key physical properties of dihexylamine. These protocols are based on standard laboratory techniques.
Determination of Boiling Point
The boiling point of dihexylamine can be determined using a micro-boiling point or distillation method.
Micro-Boiling Point Method:
-
A small volume (approximately 0.5 mL) of dihexylamine is placed in a small test tube.
-
A capillary tube, sealed at one end, is inverted and placed into the liquid.
-
The apparatus is heated slowly in a heating block or oil bath.
-
The temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is noted.
-
The heat source is then removed, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[13][14]
Distillation Method:
-
A simple distillation apparatus is assembled.
-
A sample of dihexylamine is placed in the distillation flask.
-
The sample is heated, and the temperature of the vapor is monitored.
-
The temperature at which the vapor temperature remains constant during distillation is recorded as the boiling point.[8]
Determination of Density
The density of dihexylamine can be determined using a pycnometer or a hydrometer.
Pycnometer Method:
-
The mass of a clean, dry pycnometer is accurately measured.
-
The pycnometer is filled with dihexylamine, ensuring no air bubbles are present.
-
The mass of the filled pycnometer is measured.
-
The density is calculated by dividing the mass of the dihexylamine by the volume of the pycnometer.[15]
Determination of Refractive Index
The refractive index of dihexylamine can be measured using a refractometer.
-
The refractometer is calibrated using a standard of known refractive index.
-
A few drops of dihexylamine are placed on the prism of the refractometer.
-
The instrument is adjusted to bring the dividing line between the light and dark fields into focus.
Determination of Flash Point
The flash point of dihexylamine can be determined using a closed-cup apparatus, such as a Pensky-Martens or Tag Closed Cup Tester, following standard methods like ASTM D93 or ASTM D56.[7][18][19]
-
A specified volume of dihexylamine is placed in the test cup of the apparatus.
-
The sample is heated at a controlled rate while being stirred.
-
An ignition source is periodically introduced into the vapor space.
-
The flash point is the lowest temperature at which the vapors ignite.[7][18][19]
Determination of Water Solubility
-
A specific volume of distilled water is measured into a flask.
-
Small, accurately weighed portions of dihexylamine are added to the water while stirring.
-
The mixture is observed for the point at which no more dihexylamine dissolves, and a separate phase persists.
-
The solubility is calculated as the mass of dihexylamine dissolved per unit volume of water.[20][21]
Visualizations
The following diagrams illustrate key logical workflows and applications related to dihexylamine.
References
- 1. store.astm.org [store.astm.org]
- 2. CAS 143-16-8: Dihexylamine | CymitQuimica [cymitquimica.com]
- 3. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
- 4. store.astm.org [store.astm.org]
- 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
- 6. scribd.com [scribd.com]
- 7. lcslaboratory.com [lcslaboratory.com]
- 8. vernier.com [vernier.com]
- 9. phillysim.org [phillysim.org]
- 10. Purity of a solvent: Determination of organic compounds by GC-MS and GC-FID - analysis - Analytice [analytice.com]
- 11. scribd.com [scribd.com]
- 12. DIHEXYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
- 13. Video: Boiling Points - Procedure [jove.com]
- 14. Video: Boiling Points - Concept [jove.com]
- 15. mt.com [mt.com]
- 16. pubs.aip.org [pubs.aip.org]
- 17. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
- 19. delltech.com [delltech.com]
- 20. chem.ws [chem.ws]
- 21. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
